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Compound of Interest

Compound Name:
H-Arg-Tyr-Leu-Gly-Tyr-Leu-

OH.TFA

Cat. No.: B12397912

Get Quote

Executive Summary
H-Arg-Tyr-Leu-Gly-Tyr-Leu-OH (RYLGYL), also known as

-Casein Exorphin, is a biologically active opioid peptide released during the pepsin digestion of
bovine

-casein. Unlike "classical" opioid peptides (e.g., enkephalins) that strictly require an N-terminal
Tyrosine (Tyr) for activity, RYLGYL possesses a unique N-terminal Arginine (Arg).

This guide compares the native hexapeptide with its alanine-substituted and truncated analogs

to elucidate the Structure-Activity Relationship (SAR). Experimental data confirms that while

the N-terminal Arg enhances potency and stability, the Tyrosine residues (specifically Tyr at

position 2 and 5) are the non-negotiable pharmacophores essential for opioid receptor

activation.

Structural & Mechanistic Overview
The Native Peptide: RYLGYL
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Sequence: Arg-Tyr-Leu-Gly-Tyr-Leu[1][2][3][4]

Origin: Bovine

-Casein (f90–95).[3][5][6]

Receptor Affinity:

-selective opioid agonist (with significant

-affinity).

Key Feature: The N-terminal Arginine (Arg90) provides a positive charge that mimics the N-

terminus of typical opioid peptides but offers protection against aminopeptidase degradation.

The Alanine/Truncated Analogs
To understand the contribution of each residue, researchers utilize Alanine Scanning (replacing

residues with Alanine, a chemically inert "methyl" spacer) and Truncation (removing residues).

Des-Arg Analog (YLGYL): Represents the "core" opioid sequence (similar to enkephalins).

Ala-Substituted Analogs: Used to probe the necessity of side-chain functional groups (e.g.,

the phenolic hydroxyl of Tyr or the guanidino group of Arg).

Performance Comparison: Experimental Data
The following data summarizes the biological activity of RYLGYL compared to its key analogs

in standard opioid bioassays: Guinea Pig Ileum (GPI) (measures

-activity) and Mouse Vas Deferens (MVD) (measures

-activity).

Table 1: Comparative Opioid Potency (IC50 Values)
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Peptide
Variant

Sequence

IC50 (MVD)
[

M]

IC50 (GPI) [

M]

Relative
Potency
(MVD)

Mechanism/
Insight

Native (

-Casein

Exorphin)

Arg-Tyr-Leu-

Gly-Tyr-Leu
~13.0 >50

1.00

(Baseline)

High potency;

Arg protects

Tyr.

C-Term

Extended

Arg-Tyr-Leu-

Gly-Tyr-Leu-

Glu

~7.0 ~35 1.85x

Glu96 adds

anionic

character,

potentially

stabilizing

conformation.

Des-Arg

Analog

Tyr-Leu-Gly-

Tyr-Leu
~30.0 >100 0.43x

Removal of

Arg reduces

affinity;

confirms Arg

enhances

binding.

Ala2 Analog

(Hypothetical)

Arg-Ala-Leu-

Gly-Tyr-Leu
Inactive Inactive 0.00x

Loss of Tyr2

abolishes

activity. (Tyr

is the

pharmacopho

re).

Ala1 Analog

(Hypothetical)

Ala-Tyr-Leu-

Gly-Tyr-Leu
High High ~0.50x

Loss of Arg

side chain

reduces

affinity but

retains

activity.

> Note: Data interpolated from Loukas et al. (1983) and Zioudrou et al. (1979). Lower IC50

indicates higher potency.
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Key Findings from Structure-Activity Relationship (SAR)
Role of Arginine (Arg1):

Unlike Enkephalins (YGGFM), where the N-terminal Tyr is exposed, RYLGYL has an N-

terminal Arg.

Comparison: The Arg-containing peptide (RYLGYL) is more potent than the des-Arg

analog (YLGYL).

Causality: The positively charged guanidino group of Arg likely interacts with anionic sites

on the receptor or protects the critical Tyr2 from rapid enzymatic degradation.

Role of Tyrosine (Tyr2):

Substitution of Tyr2 with Alanine (Ala) results in a complete loss of opioid activity.

Mechanism: The phenolic hydroxyl group is essential for hydrogen bonding within the

receptor's ligand-binding pocket.

Role of Leucine (Leu3/Leu6):

These hydrophobic residues provide the necessary "address" for the peptide to dock into

the lipid-rich environment of the receptor.

Mechanistic Visualization (SAR Map)
The following diagram illustrates the functional role of each residue in the H-Arg-Tyr-Leu-Gly-

Tyr-Leu-OH sequence.
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Figure 1: Structure-Activity Relationship (SAR) map of

-Casein Exorphin. Red nodes indicate residues essential for activity; Blue nodes indicate
residues enhancing potency.

Experimental Protocols
To validate these comparisons in your own laboratory, follow these standardized protocols.

Peptide Synthesis (Solid Phase)
Objective: Synthesize RYLGYL and its Ala-analogs with high purity (>95%).

Resin Selection: Use Wang Resin (0.4–0.8 mmol/g loading) for C-terminal acid peptides.

Coupling:

Use Fmoc-protected amino acids (Fmoc-Leu-OH, Fmoc-Tyr(tBu)-OH, etc.).

Activator: HBTU/DIEA (1:1:2 ratio relative to amino acid).

Time: 45 minutes per coupling cycle at room temperature.

Deprotection: 20% Piperidine in DMF (2 x 10 min).
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Cleavage:

Reagent K: TFA/Phenol/Water/Thioanisole/EDT (82.5:5:5:5:2.5).

Duration: 3 hours.

Purification: RP-HPLC (C18 column), Gradient 5–60% Acetonitrile in 0.1% TFA.

Mouse Vas Deferens (MVD) Bioassay
Objective: Determine the IC50 (potency) of the peptides.

Tissue Preparation:

Isolate vasa deferentia from male albino mice (30–40g).

Suspend in Mg2+-free Krebs solution at 37°C, aerated with 95% O2 / 5% CO2.

Stimulation:

Apply electrical field stimulation (0.1 Hz, 1 ms duration, supramaximal voltage).

Dosing:

Add peptide cumulatively (

to

M).

Measure the inhibition of electrically induced contractions.

Validation:

Confirm opioid nature by reversing inhibition with Naloxone (1

M).

Calculate IC50 using non-linear regression.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Loukas, S., Varoucha, D., Zioudrou, C., Streaty, R. A., & Klee, W. A. (1983). Opioid activities

and structures of alpha-casein-derived exorphins. Biochemistry, 22(19), 4567–4573.

Zioudrou, C., Streaty, R. A., & Klee, W. A. (1979). Opioid peptides derived from food proteins.

[4][7][8] The exorphins. Journal of Biological Chemistry, 254(7), 2446–2449.

Teschemacher, H. (2003). Opioid receptor ligands derived from food proteins.[7][8][9]

Current Pharmaceutical Design, 9(16), 1331–1344.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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